[3,3'-Bipyridine]-5-carboxamide

• IUPAC Name: 5-pyridin-3-ylpyridine-3-carboxamide
• InChI: InChI=1S/C11H9N3O/c12-11(15)10-4-9(6-14-7-10)8-2-1-3-13-5-8/h1-7H,(H2,12,15)
• InChI Key: WBJJQJFDMUQYEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC(=CN=C2)C(=O)N
• Molecular Formula: C11H9N3O
• DSSTOX Substance ID: DTXSID20745047
• Molecular Weight: 199.21 g/mol
• CAS RN: 1346686-54-1

Description

Bipyridines are a class of organic compounds formed by the coupling of two pyridine rings. They are used as precursors for a variety of valuable substances such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures.

Molecular Structure Analysis

The molecular structure of bipyridines is characterized by two pyridine rings directly linked together. The mutual orientation of the nitrogen atoms in the pyridine rings can lead to significant structural differences.

Chemical Reactions Analysis

Bipyridines are known to participate in a variety of chemical reactions. For example, they can act as ligands in transition-metal catalysis, participate in photosensitization reactions, and form supramolecular architectures.

Physical And Chemical Properties Analysis

The physical and chemical properties of bipyridines can vary widely depending on their specific structure. Some common properties include density, color, hardness, melting and boiling points, and electrical conductivity.

Scientific Research Applications

Synthesis and Properties

• Synthesis and Non-linear Optical Properties : The synthesis of derivatives of [3,3'-Bipyridine]-5-carboxamide, specifically 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide and related compounds, has been explored using water-mediated synthesis. These compounds exhibit significant non-linear optical (NLO) properties and potential for anticancer activity through tubulin polymerization inhibition (Jayarajan et al., 2019).

• Catalytic Applications : Research on Rhodium(III)-catalyzed C-H acylmethylation of tridentate [2,2'-bipyridine]-6-carboxamides has been conducted. This method efficiently produces 3-alkylated products, indicating the usefulness of this compound derivatives in catalytic processes (Yu et al., 2019).

Medical Applications

• Antitumor Activity : Studies have shown that derivatives of this compound possess potential antitumor properties. For instance, specific derivatives have demonstrated activity against chronic myelogenous leukemia (CML) in xenograft models (Lombardo et al., 2004).

• Anticoccidial Agents : Research into nitropyridinecarboxamides, which are structurally related to this compound, has identified compounds with activity against Eimeria tenella, indicating potential use as anticoccidial agents (Morisawa et al., 1977).

Material Science and Chemistry

• Polymeric Nanoparticles : Studies have shown the use of this compound derivatives in creating polymeric nanoparticles. These nanoparticles exhibit fluorescent properties and can serve as effective sensors for metal ions, highlighting their potential in material science applications (Gillissen et al., 2012).

• Coordination Chemistry : Research on iron(II) complexes incorporating this compound has revealed insights into the spin state and donor atom set of these complexes. This has implications for the understanding of coordination chemistry and potential applications in molecular electronics and sensing (Childs et al., 1998).

Environmental Applications

• H2S Removal : A study utilized 2,2′-Bipyridine-5,5′-dicarboxylic acid for synthesizing a metal–organic framework for hydrogen sulfide capture. This application demonstrates the potential environmental use of this compound derivatives in air purification and environmental remediation (Nickerl et al., 2014).

Mechanism of Action

The mechanism of action of bipyridines largely depends on their specific chemical structure and the context in which they are used. For example, when used as ligands in transition-metal catalysis, they can facilitate a variety of chemical transformations.

Future Directions

The field of bipyridine research is continually evolving, with new synthetic methods and applications being developed. Recent research has focused on advances in bipyridine synthesis using metal complexes under both homogeneous and heterogeneous conditions.